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Compound of Interest

Compound Name:
1-(2,2-diethoxyethyl)-3-nitro-1H-

pyrazole

CAS No.: 1172869-35-0

Cat. No.: B3087328

Get Quote

Structural Analysis & Numbering
Before interpreting spectra, we must establish the numbering scheme and electronic

environment. The molecule consists of an electron-deficient 3-nitropyrazole core N-alkylated

with a diethyl acetal tail.[1]

Core: 3-Nitro-1H-pyrazole (electron-withdrawing NO₂ group at C3).[1]

Tail: 2,2-Diethoxyethyl group attached at N1.[1]

Key Feature: The acetal functionality is acid-sensitive; NMR solvents must be acid-free (e.g.,

neutralize CDCl₃ with K₂CO₃ or use DMSO-d₆).[1]

Molecular Structure & Numbering[1][2]
N1: Pyrazole nitrogen attached to the alkyl chain.[1]

N2: Pyrazole nitrogen (pyridine-like).[1]
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C3: Quaternary carbon bearing the Nitro group.[1]

C4: Methine carbon (between C3 and C5).

C5: Methine carbon (adjacent to N1).

C1': Methylene (N-CH₂).[1]

C2': Acetal Methine (CH).

Ethoxy Groups: Methylene (O-CH₂) and Methyl (CH₃).

1H NMR Analysis (Proton)
Solvent: DMSO-d₆ (Recommended for solubility and preventing acetal hydrolysis) or CDCl₃.

Frequency: 400 MHz or higher recommended for clear resolution of acetal multiplets.[1]

Predicted Chemical Shifts & Assignments
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Proton (H)
Shift (δ,
ppm)

Multiplicity Integral
Coupling (

, Hz)

Assignment
Logic

H-5 8.05 – 8.15 Doublet (d) 1H

Deshielded

by adjacent

N1 and

aromatic ring

current.

H-4 7.05 – 7.15 Doublet (d) 1H

Shielded

relative to H-

5; ortho to

NO₂ group.

H-2' 4.85 – 4.95 Triplet (t) 1H

Acetal

methine;

deshielded by

two oxygen

atoms.

H-1' 4.25 – 4.35 Doublet (d) 2H

N-Methylene;

deshielded by

pyrazole

nitrogen.

O-CH₂ 3.40 – 3.70 Multiplet (m) 4H -

Diastereotopi

c nature is

possible but

usually

appears as a

complex

quartet/multip

let.[1]

CH₃ 1.05 – 1.15 Triplet (t) 6H

Terminal

methyls of

the ethyl

groups.
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Expert Insight: The Regioisomer Check
Alkylation of 3-nitropyrazole often produces a mixture of 1,3-isomer (Target) and 1,5-isomer

(Impurity).

1,3-isomer (Target): The NO₂ is far from the N-alkyl group.[1] H-5 is a doublet.[1]

1,5-isomer (Impurity): The NO₂ is adjacent to the N-alkyl group.[1] The H-1' (N-CH₂) signal

will be significantly deshielded (shifted downfield by ~0.2–0.4 ppm) due to the steric and

electronic proximity of the nitro group.[1]

Validation: Use a 1D NOE experiment. Irradiating the N-CH₂ (H-1') should enhance the H-5

signal in the 1,3-isomer.[1] If you see enhancement of H-4, you likely have the 1,5-isomer.[1]

13C NMR Analysis (Carbon)
Method: Broadband Decoupled (1H-decoupled).
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Carbon (C) Shift (δ, ppm) Type (DEPT) Assignment Logic

C-3 155.0 – 158.0 Cq

Quaternary; attached

to NO₂ (often

weak/broad).

C-5 132.0 – 134.0 CH
Aromatic methine

adjacent to N1.

C-4 103.0 – 105.0 CH

Aromatic methine;

characteristic high-

field shift for

pyrazoles.

C-2' 100.0 – 101.5 CH
Acetal carbon

(dioxygenated).[1]

O-CH₂ 62.0 – 64.0 CH₂
Ethoxy methylene

carbons.

C-1' 52.0 – 54.0 CH₂
N-Methylene attached

to pyrazole.[1]

CH₃ 15.0 – 15.5 CH₃ Terminal methyls.[1]

Assignment Logic & Correlation Workflow
The following diagram illustrates the logical flow for assigning the signals, ensuring the

structure is correct and distinguishing it from the 1,5-isomer.
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Purified Sample
(1-(2,2-diethoxyethyl)-3-nitro-1H-pyrazole)

1H NMR Spectrum

Aromatic Region
(7.0 - 8.2 ppm)

Aliphatic Region
(1.0 - 5.0 ppm)

H-5 (d, ~8.1 ppm)
Deshielded by N1

H-4 (d, ~7.1 ppm)
Couples to H-5

Acetal CH (t, ~4.9 ppm)
& N-CH2 (d, ~4.3 ppm)

Ethoxy Group
(q ~3.5 ppm, t ~1.1 ppm)

NOE Experiment
Irradiate N-CH2

Validation

Enhancement of H-5?
YES = 1,3-isomer (Correct)
NO (or H-4) = 1,5-isomer

Click to download full resolution via product page

Caption: Logical workflow for structural validation and regioisomer differentiation using 1H NMR

and NOE.

Experimental Protocol: Preparation & Acquisition
Sample Preparation[1][3][4][5][6][7]

Mass: Weigh 5–10 mg of the compound.

Solvent: Use 0.6 mL of DMSO-d₆ (preferred) or CDCl₃.[1]
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Critical: If using CDCl₃, filter it through basic alumina or add a micro-spatula tip of

anhydrous K₂CO₃ to the tube. Acidic chloroform can hydrolyze the acetal to the aldehyde

(CHO) within minutes, appearing as a singlet at ~9.8 ppm.

Tube: Standard 5mm NMR tube. Cap immediately to prevent moisture absorption (which

degrades the acetal).

Acquisition Parameters (Standard 400 MHz)
Pulse Sequence: zg30 (30° pulse angle).

Relaxation Delay (D1): 1.0 – 2.0 seconds.

Scans (NS): 16 (1H), 1024 (13C).

Temperature: 298 K (25°C).

Troubleshooting & Impurities
Artifact/Impurity Chemical Shift Cause/Solution

Aldehyde Singlet ~9.8 ppm

Hydrolysis. The acetal has

cleaved due to acid trace.[1]

Fix: Prepare fresh sample in

neutralized solvent.

Broad OH Variable (3-5 ppm)
Ethanol. Byproduct of

hydrolysis.[1]

Isomer (1,5) H-4/H-5 shifts altered
Regioisomer. Alkylation

occurred at N2. Check NOE.

DMF Residuals 2.89, 2.73, 7.95 ppm

Solvent Trap. High boiling

point solvent from synthesis.

Dry sample under high vacuum

(>4h).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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